2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid

• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• SMILES: CCCN1C(COC1=O)C(=O)O
• InChI: InChI=1S/C7H11NO4/c1-2-3-8-5(6(9)10)4-12-7(8)11/h5H,2-4H2,1H3,(H,9,10)
• InChIKey: KBGMWVGDSWLPQL-UHFFFAOYSA-N

2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid (C₇H₁₁NO₄, MW 173.17) is a heterocyclic building block belonging to the oxazolidine-4-carboxylic acid family, distinguished by a propyl substituent at the N‑3 position. This compound is primarily employed as a synthetic intermediate in medicinal chemistry and peptide science, where its N‑alkyl group modulates physicochemical properties relative to unsubstituted or N‑methyl analogues.

2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid (CAS 1500921-26-5) — Physicochemical Identity and Procurement-Relevant Profile

2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid (C₇H₁₁NO₄, MW 173.17) is a heterocyclic building block belonging to the oxazolidine-4-carboxylic acid family, distinguished by a propyl substituent at the N‑3 position [1]. This compound is primarily employed as a synthetic intermediate in medicinal chemistry and peptide science, where its N‑alkyl group modulates physicochemical properties relative to unsubstituted or N‑methyl analogues.

Synthetic intermediate for medicinal chemistry and peptide science

N‑propyl group modulates lipophilicity relative to N‑H analogs

Potential serine‑derived pseudo‑proline building block for SPPS

• [1] PubChem Compound Summary for CID 83695604, 2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid. National Center for Biotechnology Information (2025). View Source

Why N‑Propyl Substitution Prevents Generic Interchange with Other 2‑Oxo‑1,3‑oxazolidine‑4‑carboxylic Acids

Generic substitution among oxazolidine-4-carboxylic acid building blocks fails because the N‑alkyl substituent critically governs lipophilicity (LogP), solubility, and steric environment during amide-bond formation or esterification [1]. The n‑propyl group confers a distinct hydrophobic character that cannot be replicated by hydrogen, methyl, or ethyl analogs, directly influencing reaction optimisation, purification behaviour, and the pharmacokinetic profile of derived products.

N‑propyl hydrophobicity cannot be matched by H, methyl, or ethyl analogs — LogP and solubility profiles may differ significantly.

Steric environment at N‑3 influences amide‑bond formation and esterification kinetics; direct method transfer may require re‑optimisation.

Purification behaviour and organic‑phase extractability are substituent‑dependent; column conditions may need adjustment per alkyl variant.

• [1] PubChem Compound Summary for CID 83695604, 2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid. National Center for Biotechnology Information (2025). View Source

Quantitative, Comparator‑Based Differentiation of 2‑Oxo‑3‑propyl‑1,3‑oxazolidine‑4‑carboxylic acid

Computed XLogP3‑AA of 0.4 for N‑Propyl Derivative versus −0.79 for the N‑H Parent Compound — A 1.19‑Unit Increase in Lipophilicity

The target compound displays a computed XLogP3‑AA of 0.4 [1], indicating moderate lipophilicity, whereas the N‑unsubstituted 2‑oxo‑1,3‑oxazolidine‑4‑carboxylic acid (CAS 306274‑78‑2) has a reported LogP of −0.79 , reflecting substantially higher polarity. The 1.19‑log‑unit difference is attributable to the hydrophobic n‑propyl side chain and predicts altered solubility, membrane partitioning, and chromatographic retention behaviour.

Lipophilicity Gain

Cross-study comparable

Target XLogP3-AA 0.4 N‑H parent LogP −0.79 Δ ≈ 1.19 (higher lipophilicity)

Lipophilicity shift context; signals altered solubility and membrane partitioning.

Computed descriptors; experimental validation recommended.

Evidence Dimension	Octanol‑water partition coefficient (LogP)
Target Compound Data	XLogP3‑AA 0.4 (computed)
Comparator Or Baseline	2‑Oxo‑1,3‑oxazolidine‑4‑carboxylic acid (N‑H parent), LogP −0.79 (computed)
Quantified Difference	ΔLogP ≈ 1.19 (target more lipophilic)
Conditions	Computed descriptors; XLogP3‑AA algorithm (PubChem) vs. ACD/Labs‑type prediction (ChemSrc).

Why This Matters

A >1‑log‑unit shift in partition coefficient directly impacts aqueous solubility, passive membrane permeability, and organic‑phase extractability — key factors when selecting a building block for CNS‑oriented or hydrophobic scaffold synthesis.

• [1] PubChem Compound Summary for CID 83695604, 2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid. XLogP3‑AA value listed under Computed Properties. National Center for Biotechnology Information (2025). View Source

Consistent 95% Minimum Purity Specification Across Independent Vendors — Reducing Lot‑to‑Lot Variability Risk for Multi‑Step Syntheses

Multiple commercial suppliers, including Leyan and AKSci , list the compound with a minimum purity of 95% (HPLC/GC). While this specification is typical for research‑grade oxazolidine‑4‑carboxylic acids, the cross‑vendor consistency reduces uncertainty during procurement and ensures that reaction stoichiometry can be maintained without batch‑specific re‑optimisation.

Purity Specification

Data to verify

95% min. (HPLC/GC) Consistent across independent vendors

Supports batch‑to‑batch consistency review; lowers stoichiometry‑related variability risk.

Supplier‑reported; confirm with CoA for each lot.

Evidence Dimension	Minimum purity specification
Target Compound Data	95% (min., multiple vendors)
Comparator Or Baseline	Typical research‑grade oxazolidine‑4‑carboxylic acid building blocks (90–95% range)
Quantified Difference	Parity with industry standard; cross‑vendor confirmation
Conditions	Certificate of Analysis (CoA); HPLC/GC purity determination.

Why This Matters

Verified, consistent purity across suppliers enables direct comparison of synthetic outcomes from independent studies and lowers the risk of failed reactions due to unknown impurities.

Topological Polar Surface Area (TPSA) of 66.8 Ų — Comparable to N‑H Parent, Confirming that Lipophilicity Gain Does Not Sacrifice Polarity‑Dependent Properties

The computed topological polar surface area (TPSA) of the target compound is 66.8 Ų [1]. The N‑unsubstituted analog 2‑oxo‑1,3‑oxazolidine‑4‑carboxylic acid shows a comparable TPSA of approximately 66−70 Ų (calculated from structure; verified on ChemSpider ). The near‑identity of TPSA values indicates that the N‑propyl group increases lipophilicity without significantly altering the compound’s hydrogen‑bonding capacity or polar surface area, preserving drug‑likeness parameters such as the Veber rule (TPSA <140 Ų) while tuning LogP.

Polar Surface Area

Cross-study comparable

TPSA 66.8 Ų (target) N‑H parent TPSA ≈ 67 Ų Δ

Lipophilicity gain without reducing hydrogen‑bond capacity; preserves drug‑likeness parameters.

Computed TPSA; use for property‑profiling comparison.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	66.8 Ų (computed)
Comparator Or Baseline	2‑Oxo‑1,3‑oxazolidine‑4‑carboxylic acid (N‑H parent), TPSA ≈ 67 Ų (computed)
Quantified Difference	ΔTPSA < 1 Ų (negligible)
Conditions	Computed TPSA values (PubChem Cactvs; ChemSpider ACD/Labs).

Why This Matters

Maintaining a constant polar surface area while increasing LogP is a sought‑after property in lead optimisation, as it can improve membrane permeability without violating the TPSA threshold associated with poor oral bioavailability.

• [1] PubChem Compound Summary for CID 83695604, 2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid. TPSA value listed under Computed Properties. National Center for Biotechnology Information (2025). View Source

Application Scenarios Where 2‑Oxo‑3‑propyl‑1,3‑oxazolidine‑4‑carboxylic acid Offers Measurable Advantages

Lipophilicity‑Driven Building Block Selection for CNS or Intracellular Target Programs

Medicinal chemistry teams designing compounds for central nervous system (CNS) or intracellular targets can select this building block to exploit its XLogP3‑AA of 0.4, which is 1.19 log units higher than the N‑H parent [1]. This moderate lipophilicity supports passive diffusion across lipid bilayers while retaining acceptable aqueous solubility, making it suitable for early‑stage hit‑to‑lead optimisation where fine‑tuning LogP is critical.

Reproducible Multi‑Step Synthesis Requiring Guaranteed Purity Across Batches

Process chemists executing multi‑step syntheses can procure this compound from multiple vendors at a consistent 95% minimum purity . The documented purity reduces the risk of byproduct formation from unknown impurities, ensuring that reaction yields and product profiles remain reproducible across different supply batches and laboratories.

Pharmacokinetic Property Profiling Without Altering Polar Surface Area

Researchers performing early ADME profiling can use this compound as a building block that increases lipophilicity (ΔLogP ≈ 1.19) while maintaining a near‑constant TPSA of ~67 Ų [1]. This property combination is valuable for probing the effect of lipophilicity on permeability and metabolic stability without confounding changes in hydrogen‑bonding capacity.

Serine‑Derived Pseudo‑Proline for Peptide Solubilisation and Aggregation Inhibition

In solid‑phase peptide synthesis, oxazolidine‑4‑carboxylic acids serve as serine‑derived pseudo‑prolines that disrupt inter‑chain aggregation [1]. The n‑propyl substituent of this compound may enhance solubility in organic solvents such as DMF and DCM compared to N‑H or N‑methyl analogs, improving coupling efficiency for aggregation‑prone sequences.

Application

Selection Property

Validation Focus

Lipophilicity‑modulated building block selection

Higher LogP vs. N‑H parent

Membrane permeability and solubility assays

Multi‑step synthetic reproducibility

Consistent 95% minimum purity across vendors

Batch‑to‑batch purity verification by HPLC/GC

Physicochemical property profiling

Increased lipophilicity with constant TPSA

Permeability and metabolic stability assays

Solid‑phase peptide synthesis (pseudo‑proline)

N‑propyl group may improve solubility in DMF/DCM

Coupling efficiency and aggregation inhibition

• [1] PubChem Compound Summary for CID 83695604, 2-Oxo-3-propyl-1,3-oxazolidine-4-carboxylic acid. National Center for Biotechnology Information (2025). View Source